![molecular formula C20H25N3O2S2 B6445518 1-{2-[4-(propan-2-ylsulfanyl)phenyl]acetyl}-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide CAS No. 1235081-78-3](/img/structure/B6445518.png)
1-{2-[4-(propan-2-ylsulfanyl)phenyl]acetyl}-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide
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Overview
Description
This compound appears to contain several functional groups and structural features common in organic chemistry, including a piperidine ring, a thiazole ring, a phenyl group, and a sulfanyl group . These features suggest that it might have interesting chemical properties or biological activity.
Synthesis Analysis
The synthesis of a compound like this would likely involve several steps, each introducing a different part of the molecule. For example, the thiazole ring could be formed using techniques described in the literature . The piperidine ring might be introduced using a method similar to those used in the synthesis of pharmaceuticals .Molecular Structure Analysis
The molecular structure of a compound can be analyzed using techniques such as nuclear magnetic resonance (NMR) spectroscopy . This can provide information about the types of atoms in the molecule and how they are connected.Chemical Reactions Analysis
The chemical reactivity of a compound can be influenced by its functional groups and structural features. For example, the thiazole ring in this compound might be expected to participate in reactions typical of other thiazoles .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can be determined using various analytical techniques. For example, its solubility could be tested in various solvents, and its melting point could be determined .Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
1-[2-(4-propan-2-ylsulfanylphenyl)acetyl]-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25N3O2S2/c1-14(2)27-17-5-3-15(4-6-17)13-18(24)23-10-7-16(8-11-23)19(25)22-20-21-9-12-26-20/h3-6,9,12,14,16H,7-8,10-11,13H2,1-2H3,(H,21,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QBJMSTXJOHHTOP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)SC1=CC=C(C=C1)CC(=O)N2CCC(CC2)C(=O)NC3=NC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25N3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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